1-Chloro-2-methylpropene

• CAS No.: 513-37-1
• Product Name: 1-Chloro-2-methylpropene
• Molecular Formula: C4H7Cl
• Molecular Weight: 90.55 g/mol
• IUPAC Name: 1-chloro-2-methylprop-1-ene
• Standard InChI: InChI=1S/C4H7Cl/c1-4(2)3-5/h3H,1-2H3
• Standard InChIKey: KWISWUFGPUHDRY-UHFFFAOYSA-N
• Impurities: 1-Chloro-2-methylpropene is available commercially at a purity of at least 98%. 3-Chloro-2-methylpropene has been reported as an impurity.
• SMILES: CC(=CCl)C
• Canonical SMILES: CC(=CCl)C
• Boiling Point: 154 °F at 760 mm Hg (NTP, 1992); 68.0 °C; 68 °C
• Colorform: Clear, colorless to brown liquid at room temperature; Liquid
• Density: 0.9186 at 68 °F (NTP, 1992); 0.9186 g/cu cm at 20 °C
• Flash Point: 30 °F (NTP, 1992)
• Physical Description: Dimethylvinyl chloride is a clear dark yellow to pale orange liquid. (NTP, 1992)
• Description: 1-Chloro-2-methylpropene is an organochlorine compound.; Dimethylvinyl Chloride is a clear, colorless, highly volatile and flammable liquid chlorinated hydrocarbon that emits highly toxic fumes of hydrochloric acid and other chlorinated compounds when heated to decomposition. Dimethylvinyl chloride is exclusively used for research purposes in organic synthesis and in the production of isobutylene compounds. This substance is reasonably anticipated to be a human carcinogen. (NCI05); Dimethylvinyl chloride is a clear dark yellow to pale orange liquid. (NTP, 1992)
• Solubility: 1 to 5 mg/mL at 68° F (NTP, 1992); 0.01 M; Soluble in chloroform; In water, 1000 mg/L at 25 °C
• Synonyms: 1-Chloro-2-methyl-1-propene; 1-Chloro-2-methylpropene; 2,2-Dimethylvinyl chloride; 2-Methyl-1-chloropropene; 2-Methyl-1-propenyl chloride; Dimethylvinyl chloride; Isocrotyl chloride; α-Chloroisobutylene; β,β-Dimethylvinyl chloride
• Vapor Pressure: 172.4 mm Hg at 77.9 °F ; 265.3 mm Hg at 97° F (NTP, 1992); 158.4 mm Hg at 25 °C
• PubChem Compound: 10555
• Last Modified: Nov 11 2021